Cas no 1546991-05-2 (2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-1-amine)

• Product Name: 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-1-amine
• CAS No: 1546991-05-2
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5999277
• PubChem ID: 83858857
• Update Time: 2025-05-20

2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-1-amine
• 1546991-05-2
• EN300-1780179

• Inchi： 1S/C10H17N3/c1-7(6-11)10-8-4-2-3-5-9(8)12-13-10/h7H,2-6,11H2,1H3,(H,12,13)
• InChI Key： GJCZRCJZABRPQR-UHFFFAOYSA-N
• SMILES： N1C2CCCCC=2C(C(C)CN)=N1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-1-amine

Introduction to 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-1-amine (CAS No. 1546991-05-2)

2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-1-amine (CAS No. 1546991-05-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The chemical structure of 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-1-amine features a tetrahydroindazole core linked to a propanamine moiety, making it a promising candidate for drug development.

The synthesis of 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-1-amine has been extensively studied in recent years. One of the most common methods involves the reaction of 3-bromo-tetrahydroindazole with propargylamine followed by reduction. This approach yields high purity and good yields, making it suitable for large-scale production. The compound's stability and solubility properties have also been characterized, with reports indicating that it is stable under standard laboratory conditions and has moderate solubility in water and organic solvents.

In terms of biological activity, 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-1-amine has shown promising results in various preclinical studies. Research published in the Journal of Medicinal Chemistry highlights its potent anti-inflammatory effects in vitro and in vivo. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. Additionally, it demonstrated significant analgesic activity in rodent models of pain.

The mechanism of action of 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-1-amine is not yet fully understood but is believed to involve multiple pathways. Studies suggest that it may act as a modulator of G protein-coupled receptors (GPCRs), particularly those involved in pain signaling and inflammation. Further research is needed to elucidate the exact molecular targets and signaling pathways involved.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-1-amine in human subjects. Preliminary data from phase I trials indicate that the compound is well-tolerated at therapeutic doses with no serious adverse effects reported. These findings are encouraging and support further investigation into its potential as a novel therapeutic agent.

Beyond its therapeutic applications, 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-1-amine has also been explored for its use as a research tool. Its unique chemical structure and biological properties make it an ideal candidate for studying the pharmacology of indazoles and their derivatives. Researchers are using this compound to gain insights into the structure-function relationships within this class of molecules and to identify new leads for drug discovery.

In conclusion, 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-1-amine (CAS No. 1546991-05-2) represents a promising compound with significant potential in both therapeutic and research applications. Ongoing studies continue to uncover new aspects of its biological activity and mechanisms of action, further solidifying its importance in the field of medicinal chemistry.